Cas no 38965-51-4 (Eriodictyol-7-O-glucoside)

• Product Name: Eriodictyol-7-O-glucoside
• CAS No: 38965-51-4
• MF: C₂₁H₂₂O₁₁
• MW: 450.392787456512
• MDL: MFCD18632528
• CID: 924097
• PubChem ID: 13254473
• Update Time: 2025-04-19

Eriodictyol-7-O-glucoside Chemical and Physical Properties

Names and Identifiers

• (S)-2-(3,4-dihydroxyphenyl)-7-(
• Eriodictyol 7-O-glucoside
• ERIODICTYOL-7-GLUCOSIDE
• ERIODICTYOL-7-GLUCOSIDE(SH)
• Eriodictyol-7-O-glucoside
• PYRACANTHOSIDE
• Eriodictyol 7-O-beta-D-glucoside
• Eriodictyol 7-glucoside
• Eriodictyol 7-beta-D-glucoside
• [ "Pyracanthoside" ]
• 38965-51-4
• (S)-2-(3,4-Dihydroxyphenyl)-7-(beta-D-glucopyranosyloxy)-2,3-dihydro-5-hydroxy-4H-1-benzopyran-4-one
• EINECS 254-225-6
• E87177
• DTXSID70959814
• 2-(3,4-Dihydroxyphenyl)-5-hydroxy-4-oxo-3,4-dihydro-2H-1-benzopyran-7-yl hexopyranoside
• Miscanthoside
• 2-(3,4-dihydroxyphenyl)-5-hydroxy-7-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3-dihydrochromen-4-one
• FT-0639507
• 4H-1-Benzopyran-4-one, 2-(3,4-dihydroxyphenyl)-7-(beta-D-glucopyranosyloxy)-2,3-dihydro-5-hydroxy-, (S)-
• 2-(3,4-Dihydroxyphenyl)-5-hydroxy-7-[(3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3-dihydrochromen-4-one
• example 15 [WO2015079413]
• RAFHNDRXYHOLSH-SFTVRKLSSA-N
• MEGxp0_000055
• AKOS040760386
• HY-N3847
• (2S)-2-(3,4-dihydroxyphenyl)-5-hydroxy-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3-dihydrochromen-4-one
• CS-0024325
• Q63399167
• CHEBI:139458
• ACon1_001141
• NS00057200
• eriodictyol 7-O-beta-D-glucopyranoside
• MFCD18632528
• GTPL12667
• EX-A6776
• Eriodictyol 7-O-beta-D-glucopyranoside, >=99.0% (HPLC)
• NCGC00169637-01
• 4H-1-Benzopyran-4-one, 2-(3,4-dihydroxyphenyl)-7-(.beta.-D-glucopyranosyloxy)-2,3-dihydro-5-hydroxy-, (2S)-
• SCHEMBL292299
• (2S)-5,3',4'-Trihydroxyflavanone-7-O-glucoside
• BRD-K74027182-001-01-7
• MS-28166
• CHEMBL509624
• (2S)-Eriodictyol 7-O-beta-D-glucopyranoside
• Eriodictyol 7-O-β-D-glucopyranoside
• BDBM50615183
• (2S)-Eriodictyol-7-O-?-D-glucopyranoside; 3',4',5,7-Tetrahydroxyflavanone 7-?-D-glucopyranoside; Miscanthoside
• (2S)-Eriodictyol-7-O-ss-D-glucopyranoside; 3',4',5,7-Tetrahydroxyflavanone 7-ss-D-glucopyranoside; Miscanthoside

• MDL： MFCD18632528
• Inchi： 1S/C21H22O11/c22-7-16-18(27)19(28)20(29)21(32-16)30-9-4-12(25)17-13(26)6-14(31-15(17)5-9)8-1-2-10(23)11(24)3-8/h1-5,14,16,18-25,27-29H,6-7H2/t14-,16+,18+,19-,20+,21+/m0/s1
• InChI Key： RAFHNDRXYHOLSH-SFTVRKLSSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C=C(C2C(C[C@@H](C3C=CC(=C(C=3)O)O)OC=2C=1)=O)O

Computed Properties

• Exact Mass: 450.11600
• Monoisotopic Mass: 450.11621151g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 186Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.665±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 168-170 ºC
• Boiling Point: 841.0±65.0 °C at 760 mmHg
• Flash Point: 296.9±27.8 °C
• Solubility: Very slightly soluble (0.63 g/l) (25 º C),
• PSA: 186.37000
• LogP: -0.31140
• Vapor Pressure: 0.0±3.3 mmHg at 25°C

Eriodictyol-7-O-glucoside Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： 22-24/25
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-7-O-glycosides
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone